N-(3-Ethoxybenzyl)-1-propanamine hydrochloride
Overview
Description
N-(3-Ethoxybenzyl)-1-propanamine hydrochloride, also known as EBPC, is an organic compound used in a variety of scientific research applications. EBPC is a white crystalline solid with a melting point of 116-117°C. It is soluble in methanol, ethanol, and acetonitrile, and insoluble in water. EBPC is a versatile compound, and its properties make it suitable for use in a variety of laboratory experiments.
Mechanism of Action
Mode of Action
Based on its structure, it may undergo a process known as reductive amination . This involves the formation of an imine from an amine and a carbonyl compound, followed by reduction to form a new amine .
Biochemical Pathways
It’s possible that it may involve reactions at the benzylic position , which is a common site for various chemical reactions including free radical reactions .
Result of Action
As a new compound, more research is needed to elucidate its effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
N-(3-Ethoxybenzyl)-1-propanamine hydrochloride has a number of advantages for use in laboratory experiments. It is a versatile compound, and its properties make it suitable for use in a variety of laboratory experiments. Additionally, N-(3-Ethoxybenzyl)-1-propanamine hydrochloride is relatively stable and can be stored for long periods of time. However, N-(3-Ethoxybenzyl)-1-propanamine hydrochloride is insoluble in water and is not suitable for use in aqueous solutions.
Future Directions
There are a number of potential future directions for research on N-(3-Ethoxybenzyl)-1-propanamine hydrochloride. These include further research into the biochemical and physiological effects of N-(3-Ethoxybenzyl)-1-propanamine hydrochloride, as well as research into the mechanism of action of N-(3-Ethoxybenzyl)-1-propanamine hydrochloride. Additionally, further research into the synthesis of N-(3-Ethoxybenzyl)-1-propanamine hydrochloride and other compounds from N-(3-Ethoxybenzyl)-1-propanamine hydrochloride could be conducted. Additionally, further research into the use of N-(3-Ethoxybenzyl)-1-propanamine hydrochloride as a reagent in the synthesis of a range of compounds could be conducted. Finally, further research into the use of N-(3-Ethoxybenzyl)-1-propanamine hydrochloride as a catalyst in the synthesis of a range of compounds could be conducted.
Scientific Research Applications
N-(3-Ethoxybenzyl)-1-propanamine hydrochloride is a useful compound in scientific research, and has been used in a variety of applications. It has been used as an intermediate in the synthesis of a range of compounds, including drugs, pesticides, and other organic compounds. N-(3-Ethoxybenzyl)-1-propanamine hydrochloride has also been used as a catalyst in the synthesis of a variety of compounds. Additionally, N-(3-Ethoxybenzyl)-1-propanamine hydrochloride has been used as a reagent in the synthesis of a range of compounds, including amino acids and peptides.
properties
IUPAC Name |
N-[(3-ethoxyphenyl)methyl]propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO.ClH/c1-3-8-13-10-11-6-5-7-12(9-11)14-4-2;/h5-7,9,13H,3-4,8,10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWSVSPTSHCZHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC(=CC=C1)OCC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Ethoxybenzyl)-1-propanamine hydrochloride | |
CAS RN |
1048948-08-8 |
Source
|
| Record name | Benzenemethanamine, 3-ethoxy-N-propyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1048948-08-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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